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Compound of Interest

Compound Name:
3-(Dimethoxymethyl)-5-

(tributylstannyl)pyridine

CAS No.: 1204580-69-7

Cat. No.: B581428

Get Quote

Part 1: Executive Summary & Strategic Utility
3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (CAS: 1264193-67-0) represents a

"linchpin" reagent in modern heterocyclic chemistry. Its structural uniqueness lies in its

bifunctionality, enabling the rapid construction of 3,5-disubstituted pyridine motifs—a privileged

scaffold in medicinal chemistry (e.g., kinase inhibitors, nicotinic acetylcholine receptor ligands)

and natural product total synthesis (e.g., Manzamine and Streptonigrin alkaloids).

The "Linchpin" Concept
This reagent solves a classic regioselectivity problem in pyridine synthesis. Direct electrophilic

aromatic substitution on pyridine is difficult and regiopoor. This reagent allows for a modular

assembly strategy:

Site A (C-5): The tributylstannyl group serves as a nucleophilic handle for Palladium-

catalyzed Stille cross-coupling.
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Site B (C-3): The dimethoxymethyl group acts as a robust masked aldehyde (acetal),

surviving the basic/organometallic conditions of the coupling step, ready for subsequent

deprotection and diversification.

Part 2: Technical Protocols & Methodologies
Protocol A: Preparation of the Reagent
Rationale: Commercial availability can be intermittent. In-house preparation ensures freshness,

critical for organostannane stability. This protocol utilizes a halogen-lithium exchange followed

by electrophilic quenching.

Reagents:

3-Bromo-5-(dimethoxymethyl)pyridine (Starting Material)

-Butyllithium (1.6 M in hexanes)[1][2]

Tributyltin chloride (

-Bu

SnCl)[3]

Diethyl ether (Anhydrous)

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and low-temperature thermometer.

Solvation: Charge the flask with 3-Bromo-5-(dimethoxymethyl)pyridine (10.0 mmol) and

anhydrous diethyl ether (50 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

Lithiation: Add

-BuLi (10.5 mmol) dropwise via syringe pump over 20 minutes.

Critical Control Point: Maintain internal temperature below -70 °C to prevent pyridine ring

fragmentation or "dance" rearrangement.
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Observation: The solution typically turns a deep yellow/orange, indicating the formation of

the pyridyl-lithium species. Stir for 30 minutes at -78 °C.

Quenching: Add tributyltin chloride (11.0 mmol) dropwise.

Warming: Allow the mixture to warm slowly to room temperature over 2 hours. The color will

fade to pale yellow.

Workup: Quench with saturated aqueous NH

Cl. Extract with Et

O (3x).[2] Wash combined organics with brine, dry over Na

SO

, and concentrate.[1][2]

Purification: Flash chromatography on neutral alumina (prevent acid-catalyzed acetal

hydrolysis). Eluent: 5% EtOAc in Hexanes.

Yield Target: >85% as a colorless oil.[4]

Protocol B: The "Stille-Carbonyl" Cascade
Rationale: This workflow demonstrates the reagent's primary utility: coupling to a core scaffold

followed by aldehyde revelation.

Reagents:

Nucleophile: 3-(Dimethoxymethyl)-5-(tributylstannyl)pyridine (1.2 equiv)

Electrophile: Aryl/Heteroaryl Halide (e.g., 4-bromoindole or chloropyrimidine)

Catalyst: Pd

(dba)

(2.5 mol%) / AsPh

(10 mol%) or Pd(PPh
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)

(5 mol%)

Additive: CuI (10 mol%) - Accelerates transmetalation via the "Copper Effect" (Farina et al.).

Solvent: 1,4-Dioxane or Toluene (degassed).

Workflow:

Coupling (Stille):

Combine reagents in a sealed tube under Argon.

Heat to 100 °C for 12–18 hours.

Tin Removal (Critical): Upon completion, cool and treat with 10% aqueous KF solution for

30 minutes. Filter the resulting insoluble Bu

SnF polymer through Celite. This prevents tin residues from poisoning downstream
biological assays.

Isolate the Coupled Acetal Intermediate.

Deprotection (Acetal Hydrolysis):

Dissolve the intermediate in THF:H

O (4:1).

Add HCl (1M, 5 equiv) or TsOH (cat.). Stir at RT for 2 hours.

Checkpoint: Monitor by TLC for the disappearance of the acetal and appearance of the

aldehyde (often lower R

, UV active).

Diversification (Reductive Amination):
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The revealed aldehyde at C-3 is now a substrate for reductive amination with various

amines (HNR

) using NaBH(OAc)

.

Part 3: Mechanism & Pathway Visualization
The following diagram illustrates the "Hub-and-Spoke" utility of the reagent, mapping the

transformation from a raw building block to a diverse library of bioactive molecules.
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Figure 1: The divergent synthesis workflow utilizing the bifunctional nature of the reagent.

Part 4: Data Summary & Troubleshooting
Comparative Coupling Conditions
The choice of catalyst system is critical depending on the steric hindrance of the electrophile.
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Electrophile
Type

Catalyst
System

Additive Solvent Temp
Yield
(Typical)

Aryl Iodide

Pd(PPh

)

(5%)

None Toluene 90°C 85-95%

Aryl Bromide

Pd

(dba)

/ AsPh

CuI (10%) Dioxane 100°C 75-88%

Heteroaryl

Chloride

Pd(OAc)

/ XPhos
CsF (2 eq) DMF 110°C 60-75%

Vinyl Triflate

Pd(PPh

)
LiCl (3 eq) THF Reflux 80-90%

Troubleshooting Guide
Protodeostannylation (Loss of SnBu

without coupling):

Cause: Trace acid in solvent or moisture.

Fix: Use strictly anhydrous solvents; add 1% Et

N to the reaction mixture to scavenge trace acid.

Homocoupling of Stannane:

Cause: Presence of Pd(II) oxidant or air.

Fix: Ensure rigorous degassing (freeze-pump-thaw x3).
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Incomplete Acetal Hydrolysis:

Cause: Pyridine nitrogen buffering the acid.

Fix: Use stronger acid (e.g., 3M HCl) or heat to 50 °C. Ensure pH < 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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